Cas no 31786-73-9 (1,2-Benzisothiazol-3(2H)-one,2-[4-[(2-mercaptoethyl)amino]butyl]-, 1,1-dioxide, hydrobromide (1:1))
31786-73-9 structure
Product Name:1,2-Benzisothiazol-3(2H)-one,2-[4-[(2-mercaptoethyl)amino]butyl]-, 1,1-dioxide, hydrobromide (1:1)
CAS No:31786-73-9
MF:C13H19BrN2O3S2
MW:395.335560083389
CID:320256
PubChem ID:208209
Update Time:2025-04-19
1,2-Benzisothiazol-3(2H)-one,2-[4-[(2-mercaptoethyl)amino]butyl]-, 1,1-dioxide, hydrobromide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisothiazol-3(2H)-one,2-[4-[(2-mercaptoethyl)amino]butyl]-, 1,1-dioxide, hydrobromide (1:1)
- 1,1-dioxo-2-[4-(2-sulfanylethylamino)butyl]-1,2-benzothiazol-3-one,hydrobromide
- 2-(4-(3-Oxo-1,2-benzisothiazolin-2-yl)butylamino)ethanethiol, S,S-dioxide, hydrogen bromide
- 31786-73-9
- DTXSID30185657
- Ethanethiol, 2-(4-(3-oxo-1,2-benzisothiazolin-2-yl)butylamino)-, S,S-dioxide, hydrobromide
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- Inchi: 1S/C13H18N2O3S2.BrH/c16-13-11-5-1-2-6-12(11)20(17,18)15(13)9-4-3-7-14-8-10-19;/h1-2,5-6,14,19H,3-4,7-10H2;1H
- InChI Key: WZOHVOAHMABJFY-UHFFFAOYSA-N
- SMILES: Br.S1(C2C=CC=CC=2C(N1CCCCNCCS)=O)(=O)=O
Computed Properties
- Exact Mass: 394.00217
- Monoisotopic Mass: 394.00205g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 433
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.9Ų
Experimental Properties
- PSA: 66.48
1,2-Benzisothiazol-3(2H)-one,2-[4-[(2-mercaptoethyl)amino]butyl]-, 1,1-dioxide, hydrobromide (1:1) Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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